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Compound of Interest

Compound Name: N-Methylmescaline hydrochloride

Cat. No.: B3025681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical chemistry, particularly within forensic and research applications,

the accuracy and reliability of quantitative and qualitative analyses are paramount. The choice

of a reference standard is a critical determinant of data quality. This guide provides a

comprehensive comparison of N-Methylmescaline hydrochloride as an analytical reference

standard against its primary alternative, Mescaline hydrochloride, available as a Certified

Reference Material (CRM).

Performance Comparison: Analytical Standard vs.
Certified Reference Material
The selection of an appropriate reference standard hinges on the specific requirements of the

analytical method and the desired level of accuracy and traceability. N-Methylmescaline
hydrochloride is widely available as a standard analytical reference material, while Mescaline

hydrochloride is offered as a Certified Reference Material (CRM), which implies a higher level

of characterization and metrological traceability.[1][2][3]
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Feature
N-Methylmescaline
Hydrochloride (Analytical
Standard)

Mescaline Hydrochloride
(Certified Reference
Material)

Purity Typically ≥98%[4]

Certified purity with a stated

uncertainty (e.g., 99.8% ±

0.1%)

Certification
Certificate of Analysis (CoA)

provided, stating purity

ISO/IEC 17025 and ISO 17034

accredited; CoA includes

certified property values,

uncertainties, and metrological

traceability[1]

Traceability
Traceable to in-house

standards

Metrologically traceable to

higher-order standards (e.g.,

NIST)

Format
Typically supplied as a

crystalline solid[4][5]

Often supplied as a solution in

a certified concentration (e.g.,

1 mg/mL in methanol)[1][2]

Stability
Generally stable for ≥ 5 years

when stored at -20°C[6]

Documented stability under

specified storage conditions[7]

CAS Number 6308-81-2[4] 832-92-8[7]

Molecular Formula C₁₂H₁₉NO₃ • HCl[6] C₁₁H₁₇NO₃ • HCl[7]

Formula Weight 261.7 g/mol [6] 247.7 g/mol [7]

Experimental Protocols
Accurate quantification of N-Methylmescaline and related compounds relies on robust

analytical methodologies. Below are representative protocols for High-Performance Liquid

Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) based on

established methods for the analysis of phenethylamines.
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High-Performance Liquid Chromatography (HPLC)
Method for Phenethylamine Analysis
This method is suitable for the quantitative analysis of N-Methylmescaline hydrochloride and

its analogs.

Instrumentation:

HPLC system with a UV or photodiode array (PDA) detector

C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Reagents:

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade)

Formic acid or trifluoroacetic acid (for mobile phase modification)

N-Methylmescaline hydrochloride reference standard

Alternative reference standard (e.g., Mescaline hydrochloride CRM)

Procedure:

Standard Preparation: Accurately weigh and dissolve the reference standards in a suitable

solvent (e.g., methanol or mobile phase) to prepare stock solutions of known concentrations.

Perform serial dilutions to create a series of calibration standards.

Sample Preparation: Dissolve the sample in the mobile phase to a concentration within the

calibration range.

Chromatographic Conditions:
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Mobile Phase: A gradient or isocratic mixture of an aqueous phase (e.g., water with 0.1%

formic acid) and an organic phase (e.g., acetonitrile or methanol).

Flow Rate: 1.0 mL/min

Column Temperature: 25°C

Detection Wavelength: 280 nm

Injection Volume: 10 µL

Analysis: Inject the calibration standards and the sample solution into the HPLC system.

Quantification: Construct a calibration curve by plotting the peak area versus the

concentration of the calibration standards. Determine the concentration of the analyte in the

sample by interpolating its peak area on the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)
Method
GC-MS is a powerful technique for the identification and quantification of volatile and semi-

volatile compounds like N-Methylmescaline.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column suitable for amine analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film

thickness)

Reagents:

Methanol or other suitable solvent (GC grade)

N-Methylmescaline hydrochloride reference standard

Derivatizing agent (optional, e.g., BSTFA with 1% TMCS)
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Procedure:

Standard and Sample Preparation: Prepare solutions of the reference standard and the

sample in a suitable solvent. Derivatization may be necessary to improve the

chromatographic properties of the analyte.

GC-MS Conditions:

Injector Temperature: 250°C

Oven Temperature Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at

15°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Ion Source Temperature: 230°C

Quadrupole Temperature: 150°C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-500.

Analysis: Inject the prepared solutions into the GC-MS system.

Identification and Quantification: Identify the analyte based on its retention time and mass

spectrum. Quantification is typically performed using selected ion monitoring (SIM) for higher

sensitivity and specificity. A calibration curve is generated using the reference standard.

Cayman Chemical offers a searchable GC-MS spectral database that includes data for many

forensic drug standards.[6][8]

Visualizing the Workflow and Application
To further clarify the role of N-Methylmescaline hydrochloride as a reference standard, the

following diagrams illustrate the experimental workflow for its comparison and its logical

application in analytical testing.
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Caption: Experimental workflow for comparing reference standards.
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Caption: Role of N-Methylmescaline HCl as a reference standard.

Conclusion
N-Methylmescaline hydrochloride serves as a reliable and essential analytical reference

standard for qualitative and quantitative analyses in research and forensic settings. Its primary

alternative, Mescaline hydrochloride CRM, offers the advantage of certified purity and

metrological traceability, making it ideal for applications requiring the highest level of accuracy
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and for the validation of analytical methods. The choice between an analytical standard and a

CRM will depend on the specific analytical needs, regulatory requirements, and budget

constraints of the laboratory. For routine analyses, a well-characterized analytical standard like

N-Methylmescaline hydrochloride is often sufficient, while for method validation, legal

defensibility, and applications demanding the lowest uncertainty, a CRM is the preferred choice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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